Cas no 1705213-09-7 (N-(2-ethoxyphenyl)-3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxamide)

• Product Name: N-(2-ethoxyphenyl)-3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxamide
• CAS No: 1705213-09-7
• MF: C₂₃H₂₅FN₄O₃
• MW: 424.468008756638
• CID: 5347191
• Update Time: 2025-06-12

N-(2-ethoxyphenyl)-3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyphenyl)-3-((3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)piperidine-1-carboxamide
• N-(2-ethoxyphenyl)-3-[[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidine-1-carboxamide
• N-(2-ethoxyphenyl)-3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxamide

• Inchi： 1S/C23H25FN4O3/c1-2-30-20-12-6-5-11-19(20)25-23(29)28-13-7-8-16(15-28)14-21-26-22(27-31-21)17-9-3-4-10-18(17)24/h3-6,9-12,16H,2,7-8,13-15H2,1H3,(H,25,29)
• InChI Key： WHBICVARWWQIRP-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=NOC(CC2CN(C(NC3C=CC=CC=3OCC)=O)CCC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 583
• XLogP3: 4.2
• Topological Polar Surface Area: 80.5

Additional information on N-(2-ethoxyphenyl)-3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxamide

Recent Advances in the Study of N-(2-ethoxyphenyl)-3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxamide (CAS: 1705213-09-7)

The compound N-(2-ethoxyphenyl)-3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxamide (CAS: 1705213-09-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a 1,2,4-oxadiazole ring and a piperidine carboxamide moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, shedding light on its role as a potential drug candidate.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary research indicates that 1705213-09-7 exhibits high affinity for certain receptors involved in neurological and inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory effects on a subset of kinases implicated in neurodegenerative diseases. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions, revealing a strong correlation between the compound's structural configuration and its biological activity.

In addition to its neurological applications, 1705213-09-7 has also been explored for its anti-inflammatory and anticancer properties. A recent preclinical study highlighted its ability to modulate cytokine production in immune cells, suggesting potential utility in treating chronic inflammatory conditions. Furthermore, in vitro cytotoxicity assays against various cancer cell lines revealed selective activity, particularly in cells with overexpression of specific oncogenic proteins. These findings underscore the compound's versatility and warrant further investigation into its therapeutic potential.

The synthesis and optimization of 1705213-09-7 have also been a focal point of recent research. A 2024 paper in Organic & Biomolecular Chemistry detailed a novel synthetic route that improves yield and purity while reducing the number of steps. This advancement is critical for scaling up production and facilitating future clinical trials. Additionally, structure-activity relationship (SAR) studies have identified key modifications that enhance the compound's bioavailability and metabolic stability, addressing some of the challenges associated with its pharmacokinetic profile.

Despite these promising developments, challenges remain in the development of 1705213-09-7 as a therapeutic agent. Issues such as off-target effects, potential toxicity, and formulation stability need to be addressed through comprehensive preclinical and clinical studies. However, the growing body of research underscores the compound's potential and highlights the importance of continued exploration in this area.

In conclusion, N-(2-ethoxyphenyl)-3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carboxamide (CAS: 1705213-09-7) represents a compelling candidate for further drug development. Its multifaceted pharmacological properties, coupled with recent advancements in synthesis and optimization, position it as a molecule of significant interest in the chemical biology and pharmaceutical communities. Future research should focus on elucidating its mechanisms of action, optimizing its therapeutic index, and advancing it through the drug development pipeline.